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Compound of Interest

Compound Name: I1421

Cat. No.: B15569640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
I1421, also known as MK-1421, is a potent and highly selective antagonist of the somatostatin

receptor subtype 3 (SSTR3).[1][2][3] SSTR3 is a G protein-coupled receptor involved in the

regulation of hormone secretion and cell proliferation.[4] Antagonism of SSTR3 has been

investigated as a potential therapeutic strategy for conditions such as type 2 diabetes, where it

may facilitate glucose-stimulated insulin secretion.[1][2] As a tetrahydro-β-carboline derivative,

proper handling and preparation of I1421 stock solutions are crucial for accurate and

reproducible experimental results.[1][4] These application notes provide detailed protocols for

the preparation, storage, and handling of I1421 stock solutions.

I1421 (MK-1421) Chemical and Physical Properties
A summary of the key chemical and physical properties of I1421 is provided in the table below.

While specific quantitative solubility data is not readily available, it is known to be soluble in

organic solvents such as dimethyl sulfoxide (DMSO). For a related tetrahydro-β-carboline

compound, a solubility of 20 mg/mL in DMSO has been reported, which can be used as a

guideline.[5]
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Property Data

Synonyms MK-1421

Chemical Class Tetrahydro-β-carboline derivative

Molecular Formula C₃₁H₂₉FN₈O₃

Molecular Weight 576.62 g/mol

Appearance Solid powder

Solubility Soluble in DMSO.

Storage Temperature Store at -20°C for long-term storage.

Experimental Protocols
Materials

I1421 (MK-1421) powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Ethanol, absolute, sterile (optional)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM I1421 Stock Solution in
DMSO

Pre-weighing and Calculation:

Accurately weigh a small amount of I1421 powder (e.g., 1 mg) using a calibrated analytical

balance.
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Calculate the volume of DMSO required to achieve a 10 mM concentration using the

following formula:

Volume (µL) = (Weight of I1421 in mg / 576.62 g/mol ) * 100,000

Dissolution:

Aseptically add the calculated volume of anhydrous, sterile DMSO to the vial containing

the I1421 powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles. It is common for some

compounds to require gentle warming to 37°C to fully dissolve.[6]

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This minimizes freeze-thaw cycles and reduces the risk of

contamination.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months).[7][8]

Note on Solvent Choice: While DMSO is the recommended solvent, ethanol can also be used.

[9] However, the solubility in ethanol may be lower than in DMSO. If using ethanol, follow the

same procedure as above. It is crucial to use anhydrous solvents to prevent hydrolysis of the

compound.

Stability and Handling
Stability: Stock solutions of I1421 in anhydrous DMSO are expected to be stable for up to 3

months at -20°C and up to 6 months at -80°C when properly stored in tightly sealed
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containers to prevent moisture absorption.[7][8] Repeated freeze-thaw cycles should be

avoided.

Handling: I1421 is a potent biological agent. Standard laboratory safety precautions should

be followed, including the use of personal protective equipment (gloves, lab coat, and safety

glasses). All handling should be performed in a well-ventilated area or a chemical fume

hood.

Visualizations
I1421 (MK-1421) Mechanism of Action
The following diagram illustrates the signaling pathway of the Somatostatin Receptor 3

(SSTR3) and the antagonistic action of I1421.

Extracellular Space
Cell Membrane

Intracellular Space

Somatostatin

SSTR3
(GPCR)

Binds and Activates

I1421 (MK-1421)
(Antagonist)

Blocks Binding

Gi/o Protein
Activates

Adenylate Cyclase

Inhibits
cAMP

ATP Conversion

Protein Kinase A
(PKA)

Activates Inhibition of
Hormone Secretion

Leads to

Click to download full resolution via product page

Caption: SSTR3 signaling pathway and the antagonistic effect of I1421.

Experimental Workflow for Preparing I1421 Stock
Solution
The following diagram outlines the workflow for preparing a stock solution of I1421.
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Caption: Workflow for preparing I1421 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15569640?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4434471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4434471/
https://www.researchgate.net/publication/276467756_Discovery_of_MK-1421_a_Potent_Selective_sstr3_Antagonist_as_a_Development_Candidate_for_Type_2_Diabetes
https://pubmed.ncbi.nlm.nih.gov/26005524/
https://pubmed.ncbi.nlm.nih.gov/26005524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11547513/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11547513/
https://www.caymanchem.com/product/31220/1-2-3-4-tetrahydro-beta-carboline
https://www.selleckchem.com/qa.html
https://www.medchemexpress.com/enalapril.html
https://www.medchemexpress.com/enalapril-maleate.html
https://bmrat.org/index.php/BMRAT/article/view/614
https://bmrat.org/index.php/BMRAT/article/view/614
https://www.benchchem.com/product/b15569640#preparing-i1421-stock-solutions
https://www.benchchem.com/product/b15569640#preparing-i1421-stock-solutions
https://www.benchchem.com/product/b15569640#preparing-i1421-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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